Cas no 2359690-95-0 (4-Pyrimidineacetic acid, 6-chloro-5-(1,3-dioxolan-2-yl)-2-methyl-, methyl ester)

• Product Name: 4-Pyrimidineacetic acid, 6-chloro-5-(1,3-dioxolan-2-yl)-2-methyl-, methyl ester
• CAS No: 2359690-95-0
• MF: C₁₁H₁₃ClN₂O₄
• MW: 272.68
• CID: 5522626
• PubChem ID: 138750512
• Update Time: 2025-05-20

4-Pyrimidineacetic acid, 6-chloro-5-(1,3-dioxolan-2-yl)-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidineacetic acid, 6-chloro-5-(1,3-dioxolan-2-yl)-2-methyl-, methyl ester
• Methyl 2-(6-chloro-5-(1,3-dioxolan-2-yl)-2-methylpyrimidin-4-yl)acetate
• Methyl 2-[6-Chloro-5-(1,3-dioxolan-2-yl)-2-methyl-4-pyrimidinyl]acetate
• 2359690-95-0
• SY314178
• SCHEMBL21132384
• CS-0168559
• methyl 2-[6-chloro-5-(1,3-dioxolan-2-yl)-2-methyl-pyrimidin-4-yl]acetate
• DB-416849
• G15241

• Inchi： 1S/C11H13ClN2O4/c1-6-13-7(5-8(15)16-2)9(10(12)14-6)11-17-3-4-18-11/h11H,3-5H2,1-2H3
• InChI Key： YZLTVHAGWKHNRF-UHFFFAOYSA-N
• SMILES： C1(C)=NC(Cl)=C(C2OCCO2)C(CC(OC)=O)=N1

Computed Properties

• Exact Mass: 272.0563846g/mol
• Monoisotopic Mass: 272.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.5Ų

Additional information on 4-Pyrimidineacetic acid, 6-chloro-5-(1,3-dioxolan-2-yl)-2-methyl-, methyl ester

4-Pyrimidineacetic Acid, 6-Chloro-5-(1,3-Dioxolan-2-Yl)-2-Methyl-, Methyl Ester: A Comprehensive Overview

4-Pyrimidineacetic acid, 6-chloro-5-(1,3-dioxolan-2-yl)-2-methyl-, methyl ester, with the CAS number 2359690-95-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and related research areas.

The molecular structure of this compound is characterized by a pyrimidine ring system, which is a heterocyclic aromatic compound with two nitrogen atoms at positions 1 and 3. The presence of a chloro group at position 6 and a methyl group at position 2 adds to the complexity and diversity of its chemical properties. Additionally, the inclusion of a dioxolane ring (1,3-dioxolan-2-yl) further enhances its structural uniqueness.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, researchers have explored its role in anti-inflammatory and anti-cancer drug development. The methyl ester functionality suggests that this compound may exhibit favorable pharmacokinetic properties, making it a promising candidate for further preclinical studies.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the pyrimidine ring followed by the introduction of substituents at specific positions. The use of protecting groups, such as the dioxolane moiety, plays a crucial role in ensuring the selectivity and efficiency of these reactions.

The application of computational chemistry techniques has provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have been employed to study its molecular orbitals and reactivity patterns, which are essential for understanding its interactions with biological targets.

Furthermore, this compound has been investigated for its potential as a building block in medicinal chemistry. Its modular structure allows for easy modification at various positions, enabling chemists to explore a wide range of analogs with different biological activities.

In conclusion, 4-Pyrimidineacetic acid, 6-chloro-5-(1,3-dioxolan-2-yl)-2-methyl-, methyl ester is a versatile compound with intriguing chemical properties and promising therapeutic potential. Continued research into its synthesis, structure-function relationships, and biological activities will undoubtedly contribute to advancements in drug discovery and related fields.